Cas no 1852175-13-3 (2-Fluoro-2-(4-methylfuran-3-yl)acetic acid)

• Product Name: 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid
• CAS No: 1852175-13-3
• MF: C₇H₇FO₃
• MW: 158.127085924149
• CID: 5701629
• PubChem ID: 131195793
• Update Time: 2025-06-08

2-Fluoro-2-(4-methylfuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid, α-fluoro-4-methyl-
• EN300-1138756
• 1852175-13-3
• 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid
• 2-Fluoro-2-(4-methylfuran-3-yl)aceticacid

• Inchi： 1S/C7H7FO3/c1-4-2-11-3-5(4)6(8)7(9)10/h2-3,6H,1H3,(H,9,10)
• InChI Key： WAGNMGVJHUSMSF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1=COC=C1C

Computed Properties

• Exact Mass: 158.03792224g/mol
• Monoisotopic Mass: 158.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Boiling Point: 255.3±35.0 °C(Predicted)
• pka: 2.04±0.10(Predicted)

Additional information on 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid

Introduction to 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid (CAS No. 1852175-13-3)

2-Fluoro-2-(4-methylfuran-3-yl)acetic acid (CAS No. 1852175-13-3) is a unique and versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive fluorinated and furan-containing structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid is C₈H₇O₃F, with a molecular weight of approximately 168.14 g/mol. The presence of the fluorine atom and the 4-methylfuran moiety imparts unique chemical properties to this compound, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the potential of 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a promising lead for the development of new anti-inflammatory drugs. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling pathway, has been extensively investigated and validated through in vitro and in vivo studies.

In addition to its anti-inflammatory properties, 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid has also demonstrated potential as an anticancer agent. Studies conducted at the National Cancer Institute have revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular processes critical for cancer cell survival, such as DNA replication and protein synthesis.

The synthetic accessibility of 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further studies and potential commercialization. One notable synthetic method involves the reaction of 4-methylfuran with fluoroacetyl chloride followed by hydrolysis to yield the desired product.

The safety profile of 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid has been extensively evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, 2-Fluoro-2-(4-methylfuran-3-yl)acetic acid (CAS No. 1852175-13-3) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.